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Compound of Interest

Compound Name: 4-(1-Hydroxyethyl)benzamide

Cat. No.: B1358779

An In-depth Technical Guide to 4-(1-
Hydroxyethyl)benzamide

Prepared for: Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 4-(1-Hydroxyethyl)benzamide, including its
chemical properties, a detailed synthesis protocol, and a discussion of its potential applications
in research and development.

Core Compound Identification

e Compound Name: 4-(1-Hydroxyethyl)benzamide
e CAS Number: 1175301-23-1[1][2][3][4]
e Molecular Formula: CoH11NO2[1]

e Molecular Weight: 165.19 g/mol [1][3]

Table 1: Physicochemical Properties
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Property Value Source

Appearance White to off-white solid --INVALID-LINK--[3]

Boiling Point 346.0+25.0 °C (Predicted) --INVALID-LINK--[2]

LogP 1.53910 --INVALID-LINK--[2]
Sealed in dry, Room

Storage --INVALID-LINK--[3]
Temperature

Synthesis of 4-(1-Hydroxyethyl)benzamide

The synthesis of 4-(1-Hydroxyethyl)benzamide can be efficiently achieved through the
reduction of the corresponding ketone, 4-acetylbenzamide. This method is a standard and
reliable approach for converting a carbonyl group to a secondary alcohol without affecting the
amide functionality.

Diagram 1: Synthesis Workflow
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Caption: Workflow for the synthesis of 4-(1-Hydroxyethyl)benzamide.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1358779?utm_src=pdf-body-img
https://www.benchchem.com/product/b1358779?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1358779?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Experimental Protocol: Reduction of 4-Acetylbenzamide

This protocol is a representative method for the synthesis of 4-(1-Hydroxyethyl)benzamide.

Materials:

4-Acetylbenzamide

e Sodium borohydride (NaBHa)

e Methanol (anhydrous)

o Ethyl acetate

o Saturated sodium chloride solution (brine)
e Anhydrous sodium sulfate (Na2S0a4)

« Silica gel for column chromatography

e Thin Layer Chromatography (TLC) plates
Procedure:

e Reaction Setup: In a round-bottom flask, dissolve 4-acetylbenzamide (1 equivalent) in
anhydrous methanol under an inert atmosphere (e.g., nitrogen or argon). Cool the solution to
0 °Cin an ice bath.

¢ Reduction: Slowly add sodium borohydride (1.5 equivalents) to the cooled solution in small
portions. Stir the reaction mixture at O °C for 30 minutes, then allow it to warm to room
temperature and stir for an additional 2-4 hours.

e Monitoring: Monitor the progress of the reaction by TLC, using a suitable eluent system (e.g.,
50% ethyl acetate in hexanes). The disappearance of the starting material spot and the
appearance of a more polar product spot indicate the reaction is proceeding.

o Work-up: Once the reaction is complete, cool the mixture in an ice bath and quench any
excess sodium borohydride by the slow addition of acetone.
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» Solvent Removal: Remove the methanol under reduced pressure using a rotary evaporator.

» Extraction: To the resulting residue, add deionized water and extract the product with ethyl
acetate (3 x volumes).

e Washing: Wash the combined organic layers with brine, then dry over anhydrous sodium
sulfate.

 Purification: Filter off the drying agent and concentrate the filtrate under reduced pressure.
Purify the crude product by flash column chromatography on silica gel to yield pure 4-(1-
Hydroxyethyl)benzamide.

Potential Applications and Research Directions

While specific biological activities for 4-(1-Hydroxyethyl)benzamide are not extensively
documented, the benzamide scaffold is a well-established pharmacophore in drug discovery.

e Enzyme Inhibition: Many benzamide derivatives are known to be potent enzyme inhibitors.
For example, hydroxyethylamine (HEA) containing compounds have been designed as
BACE-1 inhibitors for potential Alzheimer's disease therapy[5]. The hydroxyethyl group in 4-
(1-hydroxyethyl)benzamide could potentially interact with the active sites of various
enzymes.

o Agrochemicals: Substituted benzamides have been developed as fungicides and
insecticides[6][7][8][9]. Further investigation into the biological activity of 4-(1-
Hydroxyethyl)benzamide in these areas could be a fruitful avenue of research.

¢ Metabolite Studies: This compound could be a metabolite of a larger drug molecule
containing a 4-acetylbenzamide moiety. Its synthesis and characterization are therefore
valuable for pharmacokinetic and drug metabolism studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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